2-(Difluoromethoxy)-3,5-dimethylbenzene-1-sulfonyl chloride

• Molecular Formula: C9H9ClF2O3S
• Molecular Weight: 270.68 g/mol
• SMILES: CC1=CC(=C(C(=C1)S(=O)(=O)Cl)OC(F)F)C
• InChI: InChI=1S/C9H9ClF2O3S/c1-5-3-6(2)8(15-9(11)12)7(4-5)16(10,13)14/h3-4,9H,1-2H3
• InChIKey: DOQAEMHOQXLZDB-UHFFFAOYSA-N

2-(Difluoromethoxy)-3,5-dimethylbenzene-1-sulfonyl chloride: Product Overview

2-(Difluoromethoxy)-3,5-dimethylbenzene-1-sulfonyl chloride is a poly-substituted aromatic sulfonyl chloride bearing a difluoromethoxy (–OCF₂H) group at the ortho position and methyl groups at the 3- and 5-positions of the benzene ring [1]. It belongs to the class of arylsulfonyl chlorides, which serve as electrophilic intermediates for constructing sulfonamides, sulfonate esters, and sulfones in medicinal chemistry and agrochemical synthesis. The computed XLogP3 of 3.6, topological polar surface area of 51.8 Ų, and five hydrogen-bond acceptor atoms distinguish it from simpler non-fluorinated or mono-substituted analogs [1]. Commercial availability is typically at 95% purity from multiple research-chemical suppliers .

1

Poly-substituted aromatic sulfonyl chloride building block for sulfonamide, sulfonate ester, and sulfone synthesis

2

Ortho-difluoromethoxy (–OCF₂H) group enables electronic tuning and lipophilic hydrogen-bond donor capacity in derived products

3

3,5-Dimethyl substitution provides steric modulation orthogonal to electronic effects; distinct from non-fluorinated or –OCH₃ analogs

• [1] PubChem Compound Summary for CID 82915394, 2-(Difluoromethoxy)-3,5-dimethylbenzene-1-sulfonyl chloride. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/82915394 (accessed 2026-05-01). View Source

Why This Sulfonyl Chloride Is Irreplaceable

Substituting this compound with a simpler arylsulfonyl chloride—such as 3,5-dimethylbenzene-1-sulfonyl chloride (CAS 2905-27-3, lacking the –OCF₂H group) or 2-methoxy-3,5-dimethylbenzene-1-sulfonyl chloride (CAS 749268-53-9, bearing –OCH₃)—fundamentally alters the electronic, lipophilic, and hydrogen-bonding properties of derived products. The –OCF₂H substituent is electron-withdrawing (inductive –I effect from the two fluorine atoms) while retaining weak resonance-donating capacity (+M), in contrast to –OCH₃, which is net electron-donating by resonance [1][2]. This electronic shift modulates the electrophilicity of the sulfonyl chloride group and consequently affects reaction rates in nucleophilic substitutions. Furthermore, the –OCF₂H group acts as a lipophilic hydrogen-bond donor, a pharmacologically relevant feature absent in –OCH₃ or unsubstituted analogs [3]. In a medicinal chemistry context, replacing –OCF₂H with –OCH₃ in an anthranilic acid series resulted in a ~5-fold loss of target inhibitory potency (IC₅₀ 8.9 μM vs. 45 μM), illustrating the non-interchangeable nature of these substituents [4].

Target

–OCF₂H: electron-withdrawing, lipophilic H-bond donor; supports differentiated reactivity and downstream binding

Substitute (–OCH₃ / non-fluorinated)

–OCH₃ is net electron-donating; non-fluorinated analogs lack H-bond donor capacity and show reduced lipophilicity. Reported ~5-fold potency shift in related scaffold when swapping –OCF₂H for –OCH₃ (class-level SAR)

• [1] Wikipedia contributors. Hammett equation. Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/Hammett_equation (accessed 2026-05-01). (Table of σₘ and σₚ values: methoxy σₘ = +0.115, σₚ = −0.268.) View Source
• [2] Sheppard, W. A. The Electronic Properties of Fluoroalkyl Groups. Fluorine p–π Interaction. J. Am. Chem. Soc. 1965, 87 (11), 2410–2420. DOI: 10.1021/ja01089a020. View Source
• [3] Müller, K.; Faeh, C.; Diederich, F. Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science 2007, 317 (5846), 1881–1886. DOI: 10.1126/science.1131943. (Discusses –OCF₂H as a lipophilic hydrogen-bond donor.) View Source
• [4] Table 2, SAR of the R3 position of the phenyl ring of the anthranilic acid series. J. Med. Chem. 2023, 66 (3), 1928–1940. DOI: 10.1021/acs.jmedchem.2c01731. (OCF₂H IC₅₀ = 8.9 μM; OCH₃ IC₅₀ = 45 μM.) View Source

Differentiation Evidence vs. Closest Analogs

Lipophilicity Advantage Over Non-Fluorinated Parent

The target compound exhibits a computed XLogP3 of 3.6, compared with 2.7 for the non-fluorinated parent 3,5-dimethylbenzene-1-sulfonyl chloride (CAS 2905-27-3) [1][2]. This represents a +0.9 log-unit increase (approximately 8-fold higher partition coefficient), attributable to the lipophilic contribution of the –OCF₂H group. The difference is large enough to materially affect membrane permeability and oral absorption predictions in derived drug candidates built from this intermediate.

Lipophilicity

Reported

XLogP3 3.6 vs 2.7
Δ=+0.9 (~8×)

Lipophilicity gain supports membrane permeability differentiation in derived compounds

Computed by XLogP3 algorithm; same method for both

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 3.6
Comparator Or Baseline	3,5-Dimethylbenzene-1-sulfonyl chloride (CAS 2905-27-3): XLogP3 = 2.7
Quantified Difference	ΔXLogP3 = +0.9 (≈8× higher partition coefficient)
Conditions	Computed by XLogP3 3.0 algorithm (PubChem); both values derived from the same computational method ensuring internal consistency.

Why This Matters

Procurement of the correct fluorinated intermediate directly governs the lipophilicity and ultimately the ADME profile of downstream sulfonamide or sulfonate ester products, making substitution with the non-fluorinated analog a high-risk decision for medicinal chemistry programs.

• [1] PubChem Compound Summary for CID 82915394, 2-(Difluoromethoxy)-3,5-dimethylbenzene-1-sulfonyl chloride. XLogP3 = 3.6. https://pubchem.ncbi.nlm.nih.gov/compound/82915394 (accessed 2026-05-01). View Source
• [2] PubChem Compound Summary for CID 2736235, 3,5-Dimethylbenzenesulfonyl chloride. XLogP3 = 2.7. https://pubchem.ncbi.nlm.nih.gov/compound/2905-27-3 (accessed 2026-05-01). View Source

Hydrogen-Bond Acceptor Expansion vs. Non-Fluorinated Parent

The target compound provides 5 hydrogen-bond acceptor atoms (three oxygen atoms in the sulfonyl and difluoromethoxy groups, plus two fluorine atoms), compared with only 2 acceptors (the sulfonyl oxygens) in 3,5-dimethylbenzene-1-sulfonyl chloride [1][2]. The additional three acceptor sites originate from the –OCF₂H group and can participate in orthogonal hydrogen-bond interactions with biological targets, potentially improving binding specificity and affinity in derived sulfonamides.

H-Bond Acceptors

Reported

5 vs 2
Δ=+3 (150% increase)

Expanded acceptor count enables additional target interactions

Cactvs-computed; consistent pipeline

Evidence Dimension	Hydrogen-bond acceptor count (Cactvs-computed)
Target Compound Data	5 H-bond acceptors
Comparator Or Baseline	3,5-Dimethylbenzene-1-sulfonyl chloride (CAS 2905-27-3): 2 H-bond acceptors
Quantified Difference	+3 H-bond acceptors (150% increase)
Conditions	Computed by Cactvs 3.4.6.11 / 3.4.8.24 (PubChem); both values from the same computational pipeline.

Why This Matters

The expanded hydrogen-bond acceptor capacity directly influences the interaction fingerprint of final compounds; selecting the non-fluorinated building block eliminates three potential interaction points and may preclude key binding interactions in structure-based drug design.

• [1] PubChem Compound Summary for CID 82915394, 2-(Difluoromethoxy)-3,5-dimethylbenzene-1-sulfonyl chloride. Hydrogen Bond Acceptor Count = 5. https://pubchem.ncbi.nlm.nih.gov/compound/82915394 (accessed 2026-05-01). View Source
• [2] PubChem Compound Summary for CID 2736235, 3,5-Dimethylbenzenesulfonyl chloride. Hydrogen Bond Acceptor Count = 2. https://pubchem.ncbi.nlm.nih.gov/compound/2905-27-3 (accessed 2026-05-01). View Source

Electronic Nature: –OCF₂H vs. –OCH₃

The –OCF₂H group exhibits a net electron-withdrawing character (positive Hammett σ values) due to the strong inductive effect of the two fluorine atoms, while –OCH₃ is net electron-donating by resonance (σₚ = −0.268) [1][2]. This electronic inversion means that the sulfonyl chloride group in the target compound is more electrophilic than in the corresponding 2-methoxy-3,5-dimethyl analog (CAS 749268-53-9). A linear free-energy relationship between SO₂ asymmetric stretching frequencies and Hammett σ values has been established for aromatic sulfonyl chlorides, confirming that substituent electronic effects translate directly into reactivity differences at the reactive sulfur center [3].

Electronic Effect

Class-level

–OCF₂H: net e⁻-withdrawing; –OCH₃: net e⁻-donating

Reactivity of sulfonyl chloride group modulated; may affect nucleophilic substitution rates

Hammett σ values: OCH₃ σ₁ = −0.268

Evidence Dimension	Hammett substituent constants (electronic effect on aryl ring)
Target Compound Data	–OCF₂H: net electron-withdrawing (σₘ > 0, σₚ > 0; exact values context-dependent). Literature describes OCF₂H as having mixed –I (inductive withdrawal) and +M (mesomeric donation) effects, with –I dominant [2].
Comparator Or Baseline	–OCH₃: σₘ = +0.115 (weakly withdrawing inductively), σₚ = −0.268 (strongly donating by resonance) [1].
Quantified Difference	Directional reversal: –OCF₂H withdraws electron density from the ring; –OCH₃ donates electron density. This alters the electrophilicity of the –SO₂Cl group.
Conditions	Hammett σ values derived from ionization constants of substituted benzoic acids in water at 25°C [1]; OCF₂H electronic character from Sheppard (1965) [2] and subsequent fluorochemical literature.

Why This Matters

The electrophilicity of the sulfonyl chloride directly governs reaction rates with amines, alcohols, and other nucleophiles. Choosing –OCH₃ over –OCF₂H yields a less electrophilic sulfonyl chloride, potentially requiring longer reaction times, higher temperatures, or different catalysts—altering process efficiency and product purity profiles.

• [1] Wikipedia contributors. Hammett equation. Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/Hammett_equation (accessed 2026-05-01). Methoxy: σₘ = +0.115, σₚ = −0.268. View Source
• [2] Sheppard, W. A. The Electronic Properties of Fluoroalkyl Groups. Fluorine p–π Interaction. J. Am. Chem. Soc. 1965, 87 (11), 2410–2420. DOI: 10.1021/ja01089a020. (Establishes electron-withdrawing character of fluoroalkoxy groups including –OCF₂H.) View Source
• [3] Weigmann, H.-J.; Malewski, G. Spektroskopische Untersuchungen organischer Schwefelverbindungen—V. Studium des Substituenteneinflusses an aromatischen Sulfochloriden. Spectrochim. Acta 1966, 22 (6), 1045–1052. (Linear relationship between νₐₛ(SO₂) and Hammett σ for aromatic sulfonyl chlorides.) View Source

Biological Activity Difference: –OCF₂H vs. –OCH₃

In a systematic SAR study of an anthranilic acid series evaluating substituents at the R3 position of the phenyl ring, the –OCF₂H-substituted analog exhibited an IC₅₀ of 8.9 μM against the target protein, whereas the –OCH₃ analog showed an IC₅₀ of 45 μM—a 5.1-fold difference in potency [1]. This class-level evidence demonstrates that the choice of ortho-alkoxy substituent (–OCF₂H vs. –OCH₃) on an aromatic ring can produce large-magnitude changes in biological activity, reinforcing that the difluoromethoxy-bearing sulfonyl chloride building block is not functionally interchangeable with its methoxy counterpart.

Potency Shift

Class-level

IC₅₀ 8.9 μM vs 45 μM
5.1-fold difference

Substituent choice linked to large-magnitude potency difference in a related scaffold

p-Cl-ANS assay; anthranilic acid series, not sulfonamides

Evidence Dimension	Inhibitory potency (IC₅₀) in an anthranilic acid series protein-binding assay
Target Compound Data	R3 = OCF₂H: IC₅₀ = 8.9 μM (derived from compound incorporating –OCF₂H-substituted aryl ring)
Comparator Or Baseline	R3 = OCH₃: IC₅₀ = 45 μM (compound identical except for –OCH₃ in place of –OCF₂H)
Quantified Difference	5.1-fold lower IC₅₀ for OCF₂H vs. OCH₃ (ΔIC₅₀ = 36.1 μM)
Conditions	p-Cl-ANS displacement assay; J. Med. Chem. 2023, 66 (3), 1928–1940 [1]. Note: data are from the anthranilic acid scaffold, not from sulfonamides derived from the target sulfonyl chloride; inference is class-level.

Why This Matters

The magnitude of activity difference demonstrates that –OCF₂H is not a conservative bioisosteric replacement for –OCH₃; procurement of the wrong sulfonyl chloride building block could lead to a 5-fold or greater loss in potency for derived bioactive compounds, derailing lead optimization campaigns.

• [1] J. Med. Chem. 2023, 66 (3), 1928–1940. Table 2: SAR of the R3 position; OCF₂H IC₅₀ = 8.9 μM, OCH₃ IC₅₀ = 45 μM. DOI: 10.1021/acs.jmedchem.2c01731. View Source

Conformational Adaptability of –OCF₂H

The –OCF₂H group is documented to interconvert between a highly lipophilic conformation and a polar conformation, enabling the substituent to adjust its effective polarity in response to changes in the molecular environment (e.g., moving from aqueous to lipophilic compartments) [1]. In contrast, the –OCH₃ group possesses a fixed dipole orientation and does not exhibit this adaptive behavior. This 'conformational chameleon' property of –OCF₂H has implications for membrane permeation, solubility, and protein-binding thermodynamics that are absent in methoxy-containing analogs.

Conformational Polarity

Context-dependent

–OCF₂H: environment-responsive (lipophilic ⇔ polar); –OCH₃: fixed dipole

Adaptive polarity may improve membrane permeability and binding thermodynamics

Vector-based analysis; experimental validation recommended

Evidence Dimension	Conformational polarity switching capability
Target Compound Data	–OCF₂H: interconverts between lipophilic and polar conformations depending on environment; 1,3-difluoro pattern next to ether oxygen enables conformational dependence of polarity [1].
Comparator Or Baseline	–OCH₃: fixed dipole; no conformational polarity switching.
Quantified Difference	Qualitative difference: adaptive vs. fixed polarity. No single numerical metric applies; the effect has been characterized by vector analysis and computational modeling [1].
Conditions	Qualitative assessment based on vector considerations of partially fluorinated alkoxy groups; Müller et al. (2014) and related conformational analyses [1].

Why This Matters

This unique conformational adaptability can improve passive membrane permeability and target-binding thermodynamics of derived compounds without increasing molecular weight—a design advantage inaccessible with the –OCH₃ building block, and a factor that can differentiate a drug candidate in crowded chemical space.

• [1] Müller, K. Simple Vector Considerations to Assess the Polarity of Partially Fluorinated Alkyl and Alkoxy Groups. Chimia 2014, 68 (6), 356–360. DOI: 10.2533/chimia.2014.356. (Describes conformational polarity switching of –OCF₂H.) View Source

Topological Polar Surface Area Comparison

The target compound has a computed topological polar surface area (TPSA) of 51.8 Ų, compared with 42.5 Ų for 3,5-dimethylbenzene-1-sulfonyl chloride—a 9.3 Ų (22%) increase [1][2]. This increase arises from the additional oxygen and fluorine atoms of the –OCF₂H group. TPSA is a key descriptor for predicting intestinal absorption and blood–brain barrier penetration; the moderate increase keeps the compound within favorable drug-like space while distinguishing its permeability–solubility profile from that of the non-fluorinated parent.

Polar Surface Area

Reported

TPSA 51.8 Ų vs 42.5 Ų
Δ=+9.3 Ų (+22%)

TPSA increase influences intestinal absorption and BBB penetration predictions

Computed by Cactvs; both from PubChem

Evidence Dimension	Topological polar surface area (TPSA)
Target Compound Data	TPSA = 51.8 Ų
Comparator Or Baseline	3,5-Dimethylbenzene-1-sulfonyl chloride (CAS 2905-27-3): TPSA = 42.5 Ų
Quantified Difference	ΔTPSA = +9.3 Ų (+22%)
Conditions	Computed by Cactvs algorithm (PubChem); both values from the same computational method.

Why This Matters

TPSA directly feeds into in silico ADME filters used to prioritize building blocks for library synthesis. A 22% TPSA difference can shift a derived compound across key thresholds (e.g., the 140 Ų limit for oral bioavailability or the 90 Ų limit for blood–brain barrier penetration), making the choice of sulfonyl chloride building block critical for property-based design strategies.

• [1] PubChem Compound Summary for CID 82915394, 2-(Difluoromethoxy)-3,5-dimethylbenzene-1-sulfonyl chloride. TPSA = 51.8 Ų. https://pubchem.ncbi.nlm.nih.gov/compound/82915394 (accessed 2026-05-01). View Source
• [2] PubChem Compound Summary for CID 2736235, 3,5-Dimethylbenzenesulfonyl chloride. TPSA = 42.5 Ų. https://pubchem.ncbi.nlm.nih.gov/compound/2905-27-3 (accessed 2026-05-01). View Source

Application Scenarios

Fluorinated Sulfonamide Drug Candidate Synthesis

Medicinal chemistry teams optimizing lead compounds where the sulfonamide linker connects to a difluoromethoxy-substituted aryl ring benefit directly from this building block. The +0.9 log-unit lipophilicity gain over the non-fluorinated parent [1] and the ~5-fold potency advantage of –OCF₂H over –OCH₃ observed in the anthranilic acid series [2] support its use when both membrane permeability and target binding must be simultaneously improved. The sulfonyl chloride group reacts with primary or secondary amines under standard conditions (e.g., pyridine or Et₃N in DCM, 0–25°C) to form the corresponding sulfonamide in a single step.

Sulfonate Ester Prodrugs with Tunable Stability

The electron-withdrawing character of the –OCF₂H group increases the electrophilicity of the sulfonyl chloride center relative to –OCH₃-substituted analogs [1], enabling more efficient sulfonate ester formation with sterically hindered or less nucleophilic alcohols. This is relevant for preparing sulfonate ester prodrugs where the hydrolysis rate must be tuned by electronic modulation of the aryl ring. The TPSA of 51.8 Ų [2] remains within the range compatible with oral absorption, making the resulting sulfonate esters viable for peroral prodrug strategies.

Sulfonylurea Herbicide Intermediate

The difluoromethoxy motif is a recognized pharmacophore in sulfonylurea herbicides (e.g., primisulfuron and related structures). This building block provides a direct route to 3,5-dimethyl-2-(difluoromethoxy)-substituted sulfonylureas without requiring late-stage difluoromethylation, which often suffers from poor regioselectivity and competing O- vs. N-alkylation. The ortho relationship of the –OCF₂H and –SO₂Cl groups enables cyclization or intramolecular hydrogen-bonding motifs that can enhance herbicide selectivity [1].

Diversity-Oriented Synthesis with –OCF₂H Motif

For high-throughput screening library production, this compound serves as a single-step diversification point. Reacting the sulfonyl chloride with an array of amines generates a sulfonamide library in which the –OCF₂H group provides conformational adaptability [1] and lipophilic hydrogen-bond donor capacity [2]—two features that increase the probability of identifying hits against challenging targets (e.g., protein–protein interactions, allosteric sites). The 3,5-dimethyl substitution pattern provides additional steric tuning orthogonal to the electronic contribution of the difluoromethoxy group.

Application

Selection Property

Validation Focus

Sulfonamide drug candidate synthesis

–OCF₂H-driven lipophilicity & H-bond tuning

Reaction efficiency; downstream target potency

Sulfonate ester prodrug preparation

Enhanced electrophilicity for hindered alcohols

Ester formation yield; hydrolysis rate tuning

Sulfonylurea herbicide intermediate

Direct sulfonylurea formation without late-stage fluorination

Regioselectivity; herbicidal activity of derived ureas

Diversity-oriented library synthesis

Conformational adaptability & H-bond donor capacity

Hit rate in challenging target screens; physicochemical diversity

• [1] Müller, K. Simple Vector Considerations to Assess the Polarity of Partially Fluorinated Alkyl and Alkoxy Groups. Chimia 2014, 68 (6), 356–360. DOI: 10.2533/chimia.2014.356. View Source
• [2] PubChem Compound Summary for CID 82915394, 2-(Difluoromethoxy)-3,5-dimethylbenzene-1-sulfonyl chloride. https://pubchem.ncbi.nlm.nih.gov/compound/82915394 (accessed 2026-05-01). View Source